5-hydrazinyl-1H-indazole dihydrochloride

• IUPAC Name: 1H-indazol-5-ylhydrazine;dihydrochloride
• InChI: InChI=1S/C7H8N4.2ClH/c8-10-6-1-2-7-5(3-6)4-9-11-7;;/h1-4,10H,8H2,(H,9,11);2*1H
• InChI Key: SKCNXXPHPHWRPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NN)C=NN2.Cl.Cl
• Molecular Formula: C7H10Cl2N4
• Molecular Weight: 221.08 g/mol
• CAS RN: 1443980-67-3

Description

5-Hydrazinyl-1H-indazole dihydrochloride is a chemical compound with the molecular formula C7H8N4.2ClH. It has a molecular weight of 221.09. It is a powder at room temperature.

Synthesis Analysis

The synthesis of indazoles, including 5-hydrazinyl-1H-indazole, has been a topic of interest in recent years. The strategies for synthesis include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8N4.2ClH/c8-10-6-1-2-7-5(3-6)4-9-11-7;;/h1-4,10H,8H2,(H,9,11);2*1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 221.09.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Regioselective Synthesis of 2H-Indazoles : A study demonstrated a mild palladium-catalyzed domino reaction for the synthesis of 2H-indazoles, which are important scaffolds in drug discovery due to their ability to interact with diverse targets. This methodology allows for the regioselective formation of 2H-indazoles from monosubstituted hydrazines, overcoming previous challenges in their synthesis (Halland et al., 2009).

• Formation of Energetic Salts : Research into the synthesis of energetic salts based on 3,5-bis(dinitromethyl)-1,2,4-triazole monoanion and dianion utilized hydrazinyl derivatives for the controlled preparation of high-performance materials. These compounds exhibited superior detonation properties, indicating potential applications in energetic material sciences (Zhang et al., 2016).

• Antimicrobial and Analgesic Activities : Novel 1-(5,7-dichloro-1,3-benzoxazol-2-yl)-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives, synthesized from 5,7-dichloro-2-hydrazino-1,3-benzoxazole, showed pronounced antimicrobial and analgesic activity. These findings underscore the potential of hydrazinyl-indazole derivatives in developing new therapeutic agents (Jayanna et al., 2013).

Synthetic Chemistry

• Discovery of Novel Chemical Entities : The search for new chemical entities led to the identification of 5-(2-(trifluoromethyl)phenyl)indazoles as a novel class of TRPA1 antagonists, highlighting the importance of indazole derivatives in the discovery of new pharmacological agents (Rooney et al., 2014).

• Synthesis of Heterocyclic Compounds : Hydrazino derivatives have been utilized in the synthesis of a wide range of heterocyclic compounds, including triazoles, demonstrating the versatility of these derivatives in creating complex molecular structures for various applications (Aggarwal et al., 2009).

Safety and Hazards

The safety information for 5-hydrazinyl-1H-indazole dihydrochloride includes several hazard statements: H302, H312, H315, H319, H332, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Future Directions

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications. Therefore, much effort has been spent in recent years to develop synthetic approaches to indazoles. The future directions of research on 5-hydrazinyl-1H-indazole dihydrochloride and similar compounds may continue to focus on their synthesis and potential medicinal applications.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 5-hydrazinyl-1h-indazole dihydrochloride, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes that result in their various biological activities .

Biochemical Pathways

Indole derivatives are known to affect various biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives, it can be inferred that the compound’s action would result in a variety of molecular and cellular effects .